Cas no 62530-13-6 (Benzene, 1-chloro-4-(2,4-dichlorophenoxy)-2-methoxy-3,5-dinitro-)

Benzene, 1-chloro-4-(2,4-dichlorophenoxy)-2-methoxy-3,5-dinitro- structure
62530-13-6 structure
Product Name:Benzene, 1-chloro-4-(2,4-dichlorophenoxy)-2-methoxy-3,5-dinitro-
CAS No:62530-13-6
MF:C13H7Cl3N2O6
MW:393.563480615616
CID:441415
PubChem ID:71385482
Update Time:2025-04-19

Benzene, 1-chloro-4-(2,4-dichlorophenoxy)-2-methoxy-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-4-(2,4-dichlorophenoxy)-2-methoxy-3,5-dinitro-
    • 1-chloro-4-(2,4-dichlorophenoxy)-2-methoxy-3,5-dinitrobenzene
    • DTXSID80807711
    • 62530-13-6
    • Inchi: 1S/C13H7Cl3N2O6/c1-23-12-8(16)5-9(17(19)20)13(11(12)18(21)22)24-10-3-2-6(14)4-7(10)15/h2-5H,1H3
    • InChI Key: MFYHLXJDDWEZFM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=C(C=1OC)[N+](=O)[O-])OC1C=CC(=CC=1Cl)Cl)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 391.93711
  • Monoisotopic Mass: 391.936969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 104.74
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